![molecular formula C21H19BrN4O2 B2732374 2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide CAS No. 922634-93-3](/img/structure/B2732374.png)
2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of “2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide” is complex, with a bromine atom attached to the benzamide ring . The 3D structure of the compound can be viewed using specific software .Chemical Reactions Analysis
While specific chemical reactions involving “2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide” are not available, similar compounds have been evaluated for their anti-tubercular activity .Scientific Research Applications
Synthesis and Biological Activity
Compounds with structural elements similar to "2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide" have been extensively studied for their synthesis methods and biological activities. For instance, substituted benzoquinazolinones, including derivatives with morpholine groups, have been synthesized via Buchwald–Hartwig amination, showing potential anticancer activities (Nowak et al., 2014). This synthesis route and observed biological activities suggest a potential area of research for compounds with similar structures, focusing on anticancer properties.
Antimicrobial and Antiviral Activity
Research on quinazolinones, a core structure related to the query compound, has shown promising antimicrobial and antiviral activities. A study on the synthesis and antimicrobial activity of newer quinazolinones indicates the potential of these compounds in developing antimicrobial agents (Patel et al., 2006). Furthermore, specific derivatives have displayed distinct antiviral activity against Herpes simplex and vaccinia viruses, highlighting the therapeutic potential of structurally similar compounds in antiviral research (Selvam et al., 2010).
Synthesis and Chemical Properties
The synthesis and structural characterization of compounds related to "2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide" have been explored to understand their chemical properties and potential applications. For example, the synthesis of copper(II) chloride complexes with morpholine and bromophenyl derivatives shows the complex formation and potential for applications in material science or as catalysts (Petrov et al., 2020).
Medicinal Chemistry
In medicinal chemistry, morpholine derivatives have been synthesized with various biological activities, including sympathomimetic, analgesic, and anti-inflammatory properties (Rekka & Kourounakis, 2010). This research underscores the versatility of morpholine-containing compounds in drug development, suggesting potential medicinal applications for compounds with similar functional groups.
properties
IUPAC Name |
2-bromo-N-[3-(6-morpholin-4-ylpyridazin-3-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19BrN4O2/c22-18-7-2-1-6-17(18)21(27)23-16-5-3-4-15(14-16)19-8-9-20(25-24-19)26-10-12-28-13-11-26/h1-9,14H,10-13H2,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTEAXUSKMUCAJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NN=C(C=C2)C3=CC(=CC=C3)NC(=O)C4=CC=CC=C4Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19BrN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-bromo-N-(3-(6-morpholinopyridazin-3-yl)phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.